Cas no 2171949-00-9 (Ethyl 1-(3-hydroxyoxetan-3-yl)cyclobutane-1-carboxylate)

• Product Name: Ethyl 1-(3-hydroxyoxetan-3-yl)cyclobutane-1-carboxylate
• CAS No: 2171949-00-9
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 5566172
• PubChem ID: 165593852
• Update Time: 2025-10-28

Ethyl 1-(3-hydroxyoxetan-3-yl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1630021
• 2171949-00-9
• ethyl 1-(3-hydroxyoxetan-3-yl)cyclobutane-1-carboxylate
• Ethyl 1-(3-hydroxyoxetan-3-yl)cyclobutane-1-carboxylate

• Inchi： 1S/C10H16O4/c1-2-14-8(11)9(4-3-5-9)10(12)6-13-7-10/h12H,2-7H2,1H3
• InChI Key： QAERSZPYOIIEQO-UHFFFAOYSA-N
• SMILES： O1CC(C1)(C1(C(=O)OCC)CCC1)O

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.8Ų

Additional information on Ethyl 1-(3-hydroxyoxetan-3-yl)cyclobutane-1-carboxylate

Ethyl 1-(3-hydroxyoxetan-3-yl)cyclobutane-1-carboxylate (CAS No. 2171949-00-9): A Comprehensive Overview

Ethyl 1-(3-hydroxyoxetan-3-yl)cyclobutane-1-carboxylate (CAS No. 2171949-00-9) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has been the subject of extensive studies due to its potential applications in drug development and synthetic chemistry.

The molecular structure of Ethyl 1-(3-hydroxyoxetan-3-yl)cyclobutane-1-carboxylate consists of a cyclobutane ring linked to an oxetane moiety, which is further esterified with an ethyl group. This distinctive arrangement imparts unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The presence of both hydroxyl and carbonyl functional groups enhances its reactivity, making it a versatile building block for medicinal chemists.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their pharmacological properties. The oxetane ring, in particular, has been extensively studied due to its ability to undergo ring-opening reactions under various conditions, facilitating the introduction of diverse substituents. This characteristic makes Ethyl 1-(3-hydroxyoxetan-3-yl)cyclobutane-1-carboxylate a promising candidate for the synthesis of bioactive molecules.

One of the most compelling aspects of this compound is its potential application in the development of new therapeutic agents. The structural motif present in Ethyl 1-(3-hydroxyoxetan-3-yl)cyclobutane-1-carboxylate has been shown to mimic natural products and bioactive scaffolds, which are known to exhibit a wide range of biological activities. For instance, studies have suggested that derivatives of this compound may possess anti-inflammatory, antioxidant, and anticancer properties.

The synthesis of Ethyl 1-(3-hydroxyoxetan-3-yl)cyclobutane-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The oxetane ring is typically introduced via nucleophilic substitution reactions, while the esterification step is carried out under mild acidic conditions. These synthetic strategies have been optimized to ensure high yields and purity, making the compound readily available for further functionalization.

Recent advancements in computational chemistry have also played a crucial role in understanding the reactivity and potential applications of Ethyl 1-(3-hydroxyoxetan-3-yl)cyclobutane-1-carboxylate. Molecular modeling studies have revealed insights into its interaction with biological targets, providing a rational basis for designing more effective derivatives. These computational approaches are complemented by experimental investigations, which aim to validate the theoretical predictions and identify new synthetic pathways.

The pharmaceutical industry has shown particular interest in exploring the therapeutic potential of compounds like Ethyl 1-(3-hydroxyoxetan-3-yl)cyclobutane-1-carboxylate. Preclinical studies have demonstrated that certain derivatives exhibit promising biological activity in vitro and in vivo. These findings have prompted researchers to investigate further into optimizing the structure-function relationships, with the goal of developing novel drugs that address unmet medical needs.

In conclusion, Ethyl 1-(3-hydroxyoxetan-3-yl)cyclobutane-1-carboxylate (CAS No. 2171949-00-9) represents a significant advancement in the field of chemical biology. Its unique structural features and reactivity make it a valuable tool for drug discovery and synthetic chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.